molecular formula C12H18O2S B8478529 (2,2-Dimethoxyethyl)(4-ethylphenyl)sulfane

(2,2-Dimethoxyethyl)(4-ethylphenyl)sulfane

Cat. No.: B8478529
M. Wt: 226.34 g/mol
InChI Key: VNNQXUUDUMCHSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,2-Dimethoxyethyl)(4-ethylphenyl)sulfane is a useful research compound. Its molecular formula is C12H18O2S and its molecular weight is 226.34 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H18O2S

Molecular Weight

226.34 g/mol

IUPAC Name

1-(2,2-dimethoxyethylsulfanyl)-4-ethylbenzene

InChI

InChI=1S/C12H18O2S/c1-4-10-5-7-11(8-6-10)15-9-12(13-2)14-3/h5-8,12H,4,9H2,1-3H3

InChI Key

VNNQXUUDUMCHSS-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)SCC(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, 4-ethylbenzenethiol (3.50 ml, 25.4 mmol) and 2-bromo-1,1-dimethoxyethane (3.3 ml, 27.9 mmol) were added to a sodium methoxide methanol solution (0.5 M, 81.4 ml, 40.7 mmol) under cooling with ice. The reaction mixture was stirred at the same temperature for 10 minutes, and then heated to reflux for five hours. The reaction mixture was concentrated under reduced pressure, and cold water was added. The resulting mixture was extracted with ether and the organic layer was washed with a saturated sodium chloride aqueous solution and dried with sodium sulfate. After filtration, the solvent was distilled under reduced pressure and the obtained residue was purified by silica gel column chromatography [developing solution=ethyl acetate:n-hexane (1:20)] to obtain the title compound (5.31 g, 93%).
Quantity
3.5 mL
Type
reactant
Reaction Step One
Quantity
3.3 mL
Type
reactant
Reaction Step One
Name
sodium methoxide methanol
Quantity
81.4 mL
Type
reactant
Reaction Step One
Yield
93%

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